Cas no 2171802-85-8 (1-(4-chloro-3-methylphenyl)butan-2-one)

• Product Name: 1-(4-chloro-3-methylphenyl)butan-2-one
• CAS No: 2171802-85-8
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6069581
• PubChem ID: 165874910
• Update Time: 2025-06-12

1-(4-chloro-3-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)butan-2-one
• 2171802-85-8
• EN300-1283194

• Inchi： 1S/C11H13ClO/c1-3-10(13)7-9-4-5-11(12)8(2)6-9/h4-6H,3,7H2,1-2H3
• InChI Key： GMXJBWXOZPJPCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC)=O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-chloro-3-methylphenyl)butan-2-one

1-(4-Chloro-3-methylphenyl)butan-2-one: An Overview of a Versatile Compound (CAS No. 2171802-85-8)

1-(4-Chloro-3-methylphenyl)butan-2-one (CAS No. 2171802-85-8) is a compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This versatile molecule, characterized by its unique structural features, has shown promise in various applications, from drug development to the synthesis of advanced materials.

The chemical structure of 1-(4-chloro-3-methylphenyl)butan-2-one consists of a ketone group attached to a substituted phenyl ring. The presence of a chlorine atom and a methyl group on the phenyl ring imparts specific electronic and steric properties to the molecule, making it an interesting candidate for a wide range of chemical reactions and biological studies.

In recent years, the study of 1-(4-chloro-3-methylphenyl)butan-2-one has been enriched by advances in computational chemistry and experimental techniques. High-resolution spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have provided detailed insights into the molecular structure and dynamics of this compound. These techniques have been instrumental in elucidating the conformational preferences and reactivity patterns of 1-(4-chloro-3-methylphenyl)butan-2-one.

One of the key areas where 1-(4-chloro-3-methylphenyl)butan-2-one has shown potential is in pharmaceutical research. The compound's ability to interact with specific biological targets has been explored in several studies. For instance, recent research has demonstrated that 1-(4-chloro-3-methylphenyl)butan-2-one can modulate the activity of certain enzymes and receptors, which are crucial for various physiological processes. This property makes it a valuable lead compound for the development of new therapeutic agents.

In the context of drug discovery, 1-(4-chloro-3-methylphenyl)butan-2-one has been evaluated for its pharmacological properties. Preclinical studies have indicated that this compound exhibits anti-inflammatory and analgesic effects, suggesting its potential as a treatment for conditions such as arthritis and chronic pain. Additionally, preliminary data suggest that 1-(4-chloro-3-methylphenyl)butan-2-one may have neuroprotective properties, which could be beneficial in neurodegenerative diseases like Alzheimer's and Parkinson's.

Beyond its pharmaceutical applications, 1-(4-chloro-3-methylphenyl)butan-2-one has also found use in materials science. The compound can serve as a building block for the synthesis of polymers and other functional materials. Its reactivity with various functional groups allows for the creation of complex molecular architectures with tailored properties. For example, researchers have utilized 1-(4-chloro-3-methylphenyl)butan-2-one to develop novel polymer coatings with enhanced mechanical strength and thermal stability.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and toxicity of 1-(4-chloro-3-methylphenyl)butan-2-one have shown that it exhibits low toxicity to aquatic organisms and is biodegradable under certain conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 1-(4-chloro-3-methylphenyl)butan-2-one (CAS No. 2171802-85-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in both pharmaceutical and materials science fields. As ongoing studies continue to uncover new insights into its behavior and potential uses, the future prospects for this compound appear promising.